Cas no 1638760-28-7 (1-Amino-4-bromo-1H-pyrrole-2-carboxamide)

• Product Name: 1-Amino-4-bromo-1H-pyrrole-2-carboxamide
• CAS No: 1638760-28-7
• MF: C₅H₆BrN₃O
• MW: 204.024639606476
• CID: 4612094
• PubChem ID: 118798139
• Update Time: 2025-05-24

1-Amino-4-bromo-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Amino-4-bromo-1H-pyrrole-2-carboxamide
• 1-amino-4-bromopyrrole-2-carboxamide
• SB12954
• P13138
• 1638760-28-7
• DB-407556
• CS-0054100
• SCHEMBL22828749

• Inchi： 1S/C5H6BrN3O/c6-3-1-4(5(7)10)9(8)2-3/h1-2H,8H2,(H2,7,10)
• InChI Key： PLMRKXQGCOKIFW-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(C(N)=O)=C1)N

Computed Properties

• Exact Mass: 202.96942g/mol
• Monoisotopic Mass: 202.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74

Additional information on 1-Amino-4-bromo-1H-pyrrole-2-carboxamide

Comprehensive Overview of 1-Amino-4-bromo-1H-pyrrole-2-carboxamide (CAS No. 1638760-28-7): Properties, Applications, and Research Insights

1-Amino-4-bromo-1H-pyrrole-2-carboxamide (CAS No. 1638760-28-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrrole core with functional groups such as an amino moiety, a bromo substituent, and a carboxamide group, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the prevalence of pyrrole derivatives in bioactive molecules.

In recent years, the demand for pyrrole-based compounds has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. A 2023 study highlighted the compound’s utility in modulating protein-protein interactions, a hot topic in cancer therapeutics. The bromo group’s presence also facilitates further functionalization via cross-coupling reactions, aligning with the growing interest in click chemistry and late-stage diversification strategies. These attributes make 1-Amino-4-bromo-1H-pyrrole-2-carboxamide a valuable candidate for high-throughput screening libraries.

From a synthetic chemistry perspective, the compound’s carboxamide functionality enhances its solubility in polar solvents, addressing a common challenge in medicinal chemistry workflows. This property is critical for researchers exploring fragment-based drug design, where solubility and bioavailability are paramount. Additionally, its amino group offers a handle for conjugation, enabling the development of proteolysis-targeting chimeras (PROTACs), a cutting-edge area in targeted protein degradation.

Environmental and regulatory trends have also influenced the compound’s applications. With increasing focus on green chemistry, 1-Amino-4-bromo-1H-pyrrole-2-carboxamide has been evaluated as a precursor for biodegradable agrochemicals. Its pyrrole scaffold is compatible with enzymatic catalysis, reducing reliance on heavy metal catalysts. This aligns with the sustainable synthesis movement, a top priority for industries aiming to meet EPA and REACH compliance standards.

Analytical characterization of CAS No. 1638760-28-7 typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques frequently searched by chemists optimizing purity protocols. The compound’s stability under ambient conditions has been confirmed via accelerated degradation studies, a key consideration for long-term storage in pharmaceutical repositories. These findings are often cited in patent literature, reflecting its commercial relevance.

Emerging trends in AI-driven molecular design have further spotlighted 1-Amino-4-bromo-1H-pyrrole-2-carboxamide. Machine learning models trained on pyrrole derivatives predict its utility in virtual screening pipelines, particularly for GPCR-targeted drugs. This intersection of computational chemistry and experimental validation underscores the compound’s multidisciplinary appeal. As the scientific community prioritizes cost-effective lead optimization, this molecule’s synthetic accessibility positions it as a pragmatic choice for academic and industrial labs alike.

In conclusion, 1-Amino-4-bromo-1H-pyrrole-2-carboxamide exemplifies the innovation driving modern chemical research. Its multifaceted applications—from drug development to sustainable agriculture—reflect the compound’s adaptability to evolving scientific and industrial needs. As researchers continue to explore its potential, this molecule is poised to remain a cornerstone in the design of next-generation therapeutic and material science solutions.